![molecular formula C11H13BrFN3O2 B3038534 1-(4-Bromo-5-fluoro-2-nitrophenyl)-4-methylpiperazine CAS No. 866135-67-3](/img/structure/B3038534.png)
1-(4-Bromo-5-fluoro-2-nitrophenyl)-4-methylpiperazine
Overview
Description
1-(4-Bromo-5-fluoro-2-nitrophenyl)-4-methylpiperazine, also known as BNFMP, is a synthetic compound with a wide range of applications in the laboratory. It is used in a variety of scientific research applications, ranging from biochemical and physiological studies to drug development and drug testing. BNFMP is a versatile compound that has been used in a variety of ways to further scientific research, and its versatility has led to its widespread use in the laboratory.
Scientific Research Applications
Synthesis and Biological Activity
- Novel (5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)(4arylpiperazino)methanone compounds, including variants with a 4-methylpiperazine moiety, were synthesized and showed significant antibacterial activity against human pathogenic bacteria (Nagaraj, Srinivas, & Rao, 2018).
Derivatization in Analytical Chemistry
- Derivatization reagents like 1-(2,4-dinitro-5-fluorophenyl)-4-methylpiperazine (PPZ) were developed for the LC-ESI-MS determination of steroids, significantly enhancing the detection sensitivity (Nishio, Higashi, Funaishi, Tanaka, & Shimada, 2007).
Chemical Synthesis
- In the field of chemical synthesis, compounds containing a 4-methylpiperazine unit have been used as intermediates or key components in the synthesis of various complex molecules. For example, they are involved in the Suzuki–Miyaura coupling process for synthesizing intermediates of pharmaceutical relevance (Urawa, Naka, Miyazawa, Souda, & Ogura, 2002).
Medicinal Chemistry
- In medicinal chemistry, derivatives of 4-methylpiperazine are synthesized for potential therapeutic applications. For instance, thieno[2,3-b][1,5]benzoxazepine derivatives with a 4-methylpiperazine unit have been studied for their antipsychotic activity (Kohara, Tanaka, Kimura, Horiuchi, Seio, Arita, Fujimoto, & Yamamoto, 2002).
Pharmacology
- Compounds like 1-amino-4-methylpiperazine play a role in pharmacological research, serving as intermediates or components in the synthesis of drugs with various biological activities (Kushakova, Kuznetsov, Chernobroviy, & Garabadgiu, 2004).
Safety and Hazards
Future Directions
The future research directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail. Potential areas of study could include investigating its mechanism of action, studying its pharmacokinetics, and evaluating its efficacy in relevant disease models .
properties
IUPAC Name |
1-(4-bromo-5-fluoro-2-nitrophenyl)-4-methylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrFN3O2/c1-14-2-4-15(5-3-14)10-7-9(13)8(12)6-11(10)16(17)18/h6-7H,2-5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPGYSAJHWBDYJE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=C(C=C2[N+](=O)[O-])Br)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrFN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101212300 | |
Record name | 1-(4-Bromo-5-fluoro-2-nitrophenyl)-4-methylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101212300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
866135-67-3 | |
Record name | 1-(4-Bromo-5-fluoro-2-nitrophenyl)-4-methylpiperazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=866135-67-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-Bromo-5-fluoro-2-nitrophenyl)-4-methylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101212300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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